Cas no 2171881-83-5 (4-(2,6-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde)

• Product Name: 4-(2,6-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde
• CAS No: 2171881-83-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5925911
• PubChem ID: 165588791
• Update Time: 2025-05-22

4-(2,6-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde
• EN300-1617295
• 2171881-83-5

• Inchi： 1S/C14H19NO2/c1-10-4-3-5-11(2)15(10)13-7-6-12(9-16)14(17)8-13/h6-11,17H,3-5H2,1-2H3
• InChI Key： PNNXGLAADFNERR-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)N1C(C)CCCC1C

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(2,6-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde

4-(2,6-Dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde: A Comprehensive Overview

4-(2,6-Dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde, also known by its CAS number 2171881-83-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with hydroxyl and aldehyde functional groups. The molecule's structure plays a crucial role in its chemical reactivity and biological activity, making it a valuable subject for both academic research and industrial applications.

The synthesis of 4-(2,6-Dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This approach not only enhances the efficiency of the synthesis but also aligns with the growing trend toward sustainable chemical processes.

In terms of chemical properties, 4-(2,6-Dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde exhibits interesting behavior in various solvents and under different pH conditions. The compound's solubility and stability are critical factors in determining its suitability for specific applications. Recent studies have explored the compound's behavior in polar aprotic solvents, revealing its potential as a versatile building block in organic synthesis. Additionally, the compound's reactivity toward nucleophilic and electrophilic species has been extensively studied, providing valuable insights into its role in complex reaction mechanisms.

The biological activity of 4-(2,6-Dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde has been a focal point of recent research efforts. Preclinical studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. The compound's ability to scavenge free radicals and modulate inflammatory pathways makes it a promising candidate for drug development targeting oxidative stress-related diseases. Furthermore, studies have shown that the compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent.

The application of 4-(2,6-Dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde extends beyond pharmacology into materials science. Researchers have explored its use as a precursor for the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The compound's ability to coordinate with metal ions has been leveraged to create materials with unique structural and functional properties. These materials hold potential applications in gas storage, catalysis, and sensing technologies.

In conclusion, 4-(2,6-Dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde, with its CAS number 2171881-83-5, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.